Cas no 1917548-18-5 (2-(3-methoxy-4-nitrophenyl)butanoic acid)

2-(3-Methoxy-4-nitrophenyl)butanoic acid is a nitro-substituted aromatic carboxylic acid characterized by its methoxy and nitro functional groups at the 3- and 4-positions of the phenyl ring, respectively. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structural features, including the electron-withdrawing nitro group and the electron-donating methoxy group, make it useful for further functionalization via reduction, substitution, or coupling reactions. The butanoic acid side chain enhances solubility in polar organic solvents, facilitating its handling in synthetic applications. This compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in reaction environments.

2-(3-methoxy-4-nitrophenyl)butanoic acid structure

1917548-18-5 structure

Product Name:2-(3-methoxy-4-nitrophenyl)butanoic acid

CAS No:1917548-18-5

MF:C₁₁H₁₃NO₅

MW:239.224623441696

CID:5921118

PubChem ID:104572130

Update Time:2025-05-26

2-(3-methoxy-4-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-methoxy-4-nitrophenyl)butanoic acid
- EN300-1869451
- 1917548-18-5
- Inchi： 1S/C11H13NO5/c1-3-8(11(13)14)7-4-5-9(12(15)16)10(6-7)17-2/h4-6,8H,3H2,1-2H3,(H,13,14)
- InChI Key： MNHBLLPQCDONKF-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C(C(=O)O)CC)[N+](=O)[O-]

Computed Properties

Exact Mass: 239.07937252g/mol
Monoisotopic Mass: 239.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 92.4Å²

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